Bis(2,2'-bipyridine)-(5-isothiocyanato-phenanthroline)ruthenium bis(hexafluorophosphate)

Specification

• CAS No.: 288399-07-5
• Molecular Formula: C33H23F12N7P2RuS
• Molecular Weight: 940.6 g/mol
• IUPAC Name: 5-isothiocyanato-1,10-phenanthroline;2-pyridin-2-ylpyridine;ruthenium(2+);dihexafluorophosphate
• Standard InChI: InChI=1S/C13H7N3S.2C10H8N2.2F6P.Ru/c17-8-16-11-7-9-3-1-5-14-12(9)13-10(11)4-2-6-15-13;2*1-3-7-11-9(5-1)10-6-2-4-8-12-10;2*1-7(2,3,4,5)6;/h1-7H;2*1-8H;;;/q;;;2*-1;+2
• Standard InChI Key: VUUXKQLUOQLWPZ-UHFFFAOYSA-N
• SMILES: C1=CC=NC(=C1)C2=CC=CC=N2.C1=CC=NC(=C1)C2=CC=CC=N2.C1=CC2=CC(=C3C=CC=NC3=C2N=C1)N=C=S.F[P-](F)(F)(F)(F)F.F[P-](F)(F)(F)(F)F.[Ru+2]
• Canonical SMILES: C1=CC=NC(=C1)C2=CC=CC=N2.C1=CC=NC(=C1)C2=CC=CC=N2.C1=CC2=CC(=C3C=CC=NC3=C2N=C1)N=C=S.F[P-](F)(F)(F)(F)F.F[P-](F)(F)(F)(F)F.[Ru+2]

Introduction

Chemical Identity and Structural Characteristics

Bis(2,2'-bipyridine)-(5-isothiocyanato-phenanthroline)ruthenium bis(hexafluorophosphate) (CAS 288399-07-5) is a heteroleptic ruthenium(II) complex with the molecular formula C₃₃H₂₃F₁₂N₇P₂RuS and a molecular weight of 940.65 g/mol. The compound features:

• Two 2,2'-bipyridine (bpy) ligands.

• One 5-isothiocyanato-1,10-phenanthroline (phen-ITC) ligand.

• Two hexafluorophosphate (PF₆⁻) counterions.

The Ru(II) center adopts a distorted octahedral geometry, coordinated by four nitrogen atoms from the bpy ligands and two nitrogen atoms from the phenanthroline moiety. The isothiocyanate (-NCS) group on the phenanthroline ligand is nearly linear, with an N–C–S bond angle of 174.4°.

Crystallographic Data

Parameter	Value
Ru–N bond distances	2.056–2.072 Å
Bite angles (bpy)	78.91–79.03°
Bite angle (phenanthroline)	78.91°

Synthesis and Purification

The compound is synthesized via a two-step ligand substitution reaction:

• Preparation of Ru(bpy)₂(phen-NH₂)₂: Reacting [Ru(bpy)₂Cl₂] with 5-amino-1,10-phenanthroline under reflux in ethanol.

• Isothiocyanate functionalization: Treating the amino intermediate with thiophosgene (Cl₂C=S) in dichloromethane, followed by anion exchange with NH₄PF₆ to yield the final product.

Key purification steps:

• Column chromatography on silica gel.

• Recrystallization from acetonitrile/diethyl ether.

Physicochemical Properties

Physical and Spectral Data

Property	Value
Appearance	Orange to brown crystalline solid
Solubility	Soluble in CH₂Cl₂, CH₃CN, toluene
λₐᵦₛ (UV-Vis)	452 nm (ε = 14,500 M⁻¹cm⁻¹)
Fluorescence λₑₘ	620 nm (quantum yield Φ = 0.12)

Applications in Research

The isothiocyanate group reacts selectively with primary amines (e.g., lysine residues in proteins), enabling covalent attachment of the Ru complex to biomolecules. Its long-lived excited state (τ ≈ 600 ns) makes it ideal for:

• Time-resolved fluorescence imaging (reduces background autofluorescence).

• DNA sequencing via Förster resonance energy transfer (FRET).

Electrochemical Studies

The Ru(II/III) redox couple exhibits a quasi-reversible wave at +1.12 V vs. Ag/AgCl in acetonitrile, useful for:

• Electrocatalytic CO₂ reduction.

• Photovoltaic studies in dye-sensitized solar cells (DSSCs).

Comparative Analysis with Related Complexes

Complex	λₐᵦₛ (nm)	Application
Ru(bpy)₃₂	450	Luminescent sensors
Ru(phen-ITC)(bpy)₂₂	452	Bioimaging
[Ru(dcbpy)₂(NCS)₂] (N3 dye)	535	DSSCs